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Compound of Interest

Compound Name: Tattoo C

Cat. No.: B1230777 Get Quote

Initial research reveals that "Tattoo C" is a commercial fungicide, a substance used to kill or

inhibit fungi or fungal spores, and is not a compound administered in mouse models for drug

development or related scientific research. The product, a suspension concentrate, is primarily

used in agriculture to control diseases like late blight in potatoes and tomatoes and downy

mildew in cucurbits.[1][2][3] Therefore, the creation of detailed application notes and protocols

for its use in mouse models is not applicable.

This document serves to clarify the nature of "Tattoo C" based on available public information

and to provide a general overview of its composition and toxicological profile.

Composition and Mechanism of Action
"Tattoo C" is a combination fungicide that leverages the properties of two active ingredients:

Propamocarb hydrochloride: This component acts as a systemic fungicide, meaning it can be

absorbed and translocated within the plant to a limited extent, offering protection from within.

[1]

Chlorothalonil: This is a contact fungicide, which acts on the surface of the plant to prevent

fungal spores from germinating and penetrating the plant tissue.[1]

The dual-action of systemic and contact activity provides a broader spectrum of protection

against fungal pathogens.[1] Resistance management is a key consideration in its application,

with recommendations to alternate with fungicides from different mode-of-action groups.[1][2]
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Toxicological Profile
Safety data sheets and regulatory assessments provide insights into the toxicological profile of

"Tattoo C" and its active ingredients. It is important to note that these studies are conducted for

regulatory purposes to assess risks to human health and the environment from agricultural use,

not for therapeutic applications.

Acute Toxicity: Studies on the formulated product have been conducted to determine its

immediate effects.[4] The following table summarizes acute toxicity data in rats for the

formulated "Tattoo C" product.

Toxicity Endpoint Species Result

Oral LD50 Rat > 2,000 mg/kg

Dermal LD50 Rat > 4,000 mg/kg

Inhalation LC50 (4h, liquid

aerosol)
Male Rat 1.8 mg/L

Inhalation LC50 (4h, liquid

aerosol)
Female Rat 3.0 mg/L

Inhalation LC50 (4h, liquid

aerosol)
Male/Female Combined Rat 2.3 mg/L

Data sourced from the Safety Data Sheet for TATTOO® C SUSPENSION CONCENTRATE

FUNGICIDE.[4]

Other Toxicological Findings:

Eye and Skin Irritation: "Tattoo C" is corrosive and can cause eye damage.[1][4] It is not

considered a skin irritant in rabbits.[4]

Sensitization: The product is considered sensitizing in guinea pig studies.[4]

Carcinogenicity: Propamocarb hydrochloride was not found to be carcinogenic in lifetime

feeding studies in rats and mice.[4] However, chlorothalonil has been shown to cause an

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1230777?utm_src=pdf-body
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.benchchem.com/product/b1230777?utm_src=pdf-body
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.benchchem.com/product/b1230777?utm_src=pdf-body
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389797441
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/A966A448D9952F8D852574E2007003B3/$file/Tattoo+C+msds+english.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


increased incidence of tumors in the kidney and forestomach of experimental animals at high

dose levels.[4]

Reproductive and Developmental Toxicity: Studies on the active ingredients did not show

reproductive toxicity at doses that were not toxic to the parent animals.[4][5] Developmental

toxicity with propamocarb hydrochloride was observed only at dose levels that were also

toxic to the dams.[4]

Experimental Protocols and Signaling Pathways: A
Note on Inapplicability
Due to the fact that "Tattoo C" is a pesticide and not a therapeutic agent, there are no

established experimental protocols for its administration in mouse models for research

purposes within the drug development context. Consequently, data on its effects on specific

signaling pathways in mammalian systems, as would be studied for a drug candidate, are not

available.

The following diagram illustrates the intended application and mechanism of "Tattoo C" in an

agricultural setting, which is fundamentally different from a signaling pathway within a mouse

model.
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Caption: Intended agricultural application of Tattoo C.

In conclusion, while the user's query about "Tattoo C" administration in mouse models is noted,

the available scientific and regulatory information clearly indicates that this substance is a
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fungicide for agricultural use. The provided information on its composition and toxicology is for

understanding its properties in its intended context and should not be interpreted as a basis for

its use in animal research models for therapeutic purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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